3-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, 95%

• IUPAC Name: 3-(2-fluoro-4-methoxyphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C14H10FNO2/c1-18-12-2-3-13(14(15)7-12)10-4-9(8-16)5-11(17)6-10/h2-7,17H,1H3
• InChI Key: CGIUFACOVZDHCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=CC(=C2)C#N)O)F
• Molecular Formula: C14H10FNO2
• DSSTOX Substance ID: DTXSID60684784
• Molecular Weight: 243.23 g/mol
• CAS RN: 1261975-33-0

Description

3-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, also known as 2-fluoro-4-methoxy-3-cyanophenol, is an organic compound with the chemical formula C9H6FNO2. It is a colorless solid that is soluble in water and alcohols. It is used in the synthesis of various organic compounds and is also used as a reagent in the laboratory. It has a variety of applications in the field of scientific research, including its use as a photoresist and in the synthesis of pharmaceuticals and other organic compounds.

Scientific Research Applications

2-Fluoro-4-methoxy-3-cyanophenol has a variety of applications in scientific research. It has been used as a photoresist in the fabrication of thin-film transistors. It has also been used in the synthesis of pharmaceuticals, such as the anti-inflammatory drug diclofenac. Additionally, it has been used as a reagent in the synthesis of other organic compounds, such as polymers and organosilicon compounds.

Mechanism of Action

2-Fluoro-4-methoxy-3-cyanophenol acts as a nucleophile in the reaction with electrophiles. In the first step of the synthesis, the compound reacts with 2-fluoroacetic acid to form 3-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, 95%ethoxyacetophenone. This reaction is believed to occur via an S N 2 mechanism, in which the nucleophilic reagent (3-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, 95%ethoxy-3-cyanophenol) displaces the leaving group (2-fluoroacetate) from the electrophilic reagent (2-fluoroacetic acid). In the second step of the synthesis, the compound reacts with sodium cyanide to form 3-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, 95%ethoxy-3-cyanophenol. This reaction is believed to occur via an S N Ar mechanism, in which the nucleophilic reagent (3-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, 95%ethoxy-3-cyanophenol) displaces the leaving group (cyanide ion) from the electrophilic reagent (sodium cyanide).
Biochemical and Physiological Effects
Due to its limited use in scientific research, there is limited information available on the biochemical and physiological effects of 3-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, 95%ethoxy-3-cyanophenol. However, it is known to be toxic if ingested in large quantities and should be handled with caution.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-methoxy-3-cyanophenol has several advantages for laboratory experiments. It is a relatively inexpensive reagent and is readily available. It is also a relatively stable compound and is soluble in water and alcohols. However, it is a toxic compound and should be handled with caution.

Future Directions

The potential future directions for 3-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, 95%ethoxy-3-cyanophenol include its use in the synthesis of other organic compounds, its use as a photoresist in the fabrication of thin-film transistors, and its use in the synthesis of pharmaceuticals. Additionally, further research could be conducted to investigate its biochemical and physiological effects.

Synthesis Methods

2-Fluoro-4-methoxy-3-cyanophenol can be synthesized in a two-step procedure. The first step involves the reaction of 4-methoxyphenol with 2-fluoroacetic acid in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of 3-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, 95%ethoxyacetophenone. The second step involves the reaction of 3-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, 95%ethoxyacetophenone with sodium cyanide in the presence of a base to form 3-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, 95%ethoxy-3-cyanophenol.